Cas no 150304-06-6 ([1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO-)

• Product Name: [1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO-
• CAS No: 150304-06-6
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 3170765
• Update Time: 2026-04-27

[1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO-

Additional information on [1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO-

Professional Introduction to [1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO (CAS No. 150304-06-6)

[1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 150304-06-6, belongs to the biphenyl derivatives family, which are widely studied for their diverse chemical behaviors and industrial uses.

The molecular structure of [1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO features a biphenyl core with chloro substituents at specific positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical syntheses and functional material development. The presence of multiple chlorine atoms enhances its reactivity, allowing for further functionalization and modification in laboratory settings.

In recent years, researchers have been exploring the potential of biphenyl derivatives in pharmaceutical applications. The chlorinated version of biphenyl has shown promise in the synthesis of intermediates for active pharmaceutical ingredients (APIs). Specifically, the compound's ability to undergo selective reactions makes it useful in constructing complex molecular frameworks that are essential for drug development. For instance, studies have demonstrated its role in creating novel heterocyclic compounds that exhibit desirable biological activities.

Moreover, [1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO has been investigated for its properties as a building block in material science. The chloro-substituted biphenyl derivatives are known to exhibit enhanced thermal stability and electronic conductivity, making them suitable for use in organic electronics and advanced polymers. Recent advancements in this area have shown that such compounds can be integrated into semiconducting materials, offering new possibilities for flexible electronics and optoelectronic devices.

The synthesis of [1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the chlorination of biphenyl precursors followed by selective hydroxylation to introduce the hydroxyl group at the 3-position. This synthetic route highlights the compound's importance as a versatile intermediate in organic chemistry.

Recent research has also focused on the environmental impact and sustainability of using chlorinated biphenyl derivatives. While these compounds offer numerous benefits in terms of reactivity and material properties, their environmental footprint must be carefully considered. Studies have been conducted to develop greener synthetic methods that minimize waste and reduce hazardous byproducts. These efforts align with global initiatives to promote sustainable chemistry practices.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of [1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO as a lead compound for drug discovery. Its unique structural features suggest that it could interact with biological targets in novel ways, potentially leading to the development of new treatments for various diseases. Preclinical studies have begun to investigate its efficacy and safety profiles, paving the way for further clinical research.

In conclusion, [1,1'-BIPHENYL]-3-OL, 2',4',5,5'-TETRACHLORO (CAS No. 150304-06-6) is a compound of significant interest in both academic research and industrial applications. Its structural versatility and reactivity make it a valuable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research continues to uncover new uses for this compound, its role in developing innovative solutions across multiple industries is likely to expand.